Cas no 1319128-95-4 (N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide)

• Product Name: N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide
• CAS No: 1319128-95-4
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 6311329
• PubChem ID: 75271278
• Update Time: 2025-07-21

N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide
• 1319128-95-4
• N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]-3-phenyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C22H23N5O2/c28-21-12-11-18(16-7-3-1-4-8-16)26-27(21)14-13-23-22(29)20-15-19(24-25-20)17-9-5-2-6-10-17/h1-12,19-20,24-25H,13-15H2,(H,23,29)
• InChI Key： FKJCOVDMXMBCPC-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C2C=CC=CC=2)NN1)NCCN1C(C=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 389.18517499g/mol
• Monoisotopic Mass: 389.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.8Ų

Additional information on N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1319128-95-4 and Product Name: N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide

N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1319128-95-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a combination of pyrazole, pyridazine, and amide functional groups, makes it a subject of intense research interest for its potential therapeutic applications.

The compound's molecular framework is characterized by a fused system of pyrazole and pyridazine rings, which are interconnected through an amide linkage. This structural motif is known to contribute to the compound's stability and reactivity, making it a valuable scaffold for drug discovery. The presence of two phenyl groups further enhances its molecular complexity and may play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological effects. Among these, molecules containing pyrazole and pyridazine cores have shown considerable promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-3-phenyl-1H-pyrazole-5-carboxamide suggests that it may interact with biological pathways in unique ways, warranting further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of structural features such as the pyridazine core and the amide group has been associated with favorable pharmacokinetic properties. Additionally, the presence of phenyl substituents can enhance binding affinity to biological targets, making this compound an attractive candidate for medicinal chemistry efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can identify potential binding interactions between this compound and target proteins. Preliminary studies using these computational methods have suggested that N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-y)ethyl)-3-ph enyl-lH-pyrazole-s-carboxamide may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions between hydrazine derivatives and carbonyl compounds, followed by cyclization steps to form the pyrazole and pyridazine rings. The introduction of the amide group at the 5-position of the pyrazole ring is particularly noteworthy, as it introduces additional functionality that could be exploited for modulating biological activity.

In addition to its potential therapeutic applications, this compound has also attracted interest from researchers studying material science applications. The unique electronic properties of its heterocyclic structure make it a candidate for use in organic electronics, where such molecules can serve as components in light-emitting diodes (LEDs) or organic photovoltaic cells. While these applications are still in the early stages of exploration, they highlight the versatility of compounds like N -2-(6-o x o -3 -ph enyl-l ,6-dih ydro p y rid azin -l -yl)ethyl)-3-ph enyl-lH-p y ra z ole-s-carboxamide.

The chemical stability of this compound under various conditions is another area of active investigation. Researchers are examining its behavior under different pH levels, temperatures, and solvent environments to understand how these factors influence its reactivity and potential biological activity. Such studies are crucial for determining optimal conditions for its use in pharmaceutical formulations and ensuring its long-term stability during storage and transportation.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in precise ways. The development of N -2-(6-o x o -3 -ph enyl-l ,6-dih ydro p y rid azin -l -yl)ethyl)-3-ph enyl-lH-p y ra z ole-s-carboxamide exemplifies this trend toward rational drug design based on detailed knowledge of molecular structure-function relationships. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective and targeted therapies.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its chemical properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, leading to novel drug candidates that could address unmet medical needs. As part of this effort, N -2-(6-o x o -3 -ph enyl-l ,6-dih ydro p y rid azin -l -yl)ethyl)-3-ph enyl-lH-p y ra z ole-s-carboxamide represents an important contribution to the growing library of heterocyclic compounds with potential therapeutic value.